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Compound of Interest

Compound Name: Acetaminophen-13C2,15N

Cat. No.: B15565009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Acetaminophen-¹³C₂,¹⁵N, a stable isotope-

labeled analog of the widely used analgesic and antipyretic drug, acetaminophen. Its primary

application in research is as an internal standard for the highly accurate and precise

quantification of acetaminophen in biological matrices using mass spectrometry-based

methods. This document details its properties, primary uses, and includes experimental

protocols and relevant metabolic pathways.

Core Concepts: The Role of Stable Isotope Labeling
Stable isotope-labeled compounds, such as Acetaminophen-¹³C₂,¹⁵N, are non-radioactive

molecules where one or more atoms have been replaced with a heavier isotope. In this case,

two carbon atoms and one nitrogen atom in the acetaminophen molecule are replaced with ¹³C

and ¹⁵N, respectively. This subtle change in mass does not significantly alter the chemical or

physical properties of the molecule.[1] However, it allows the labeled compound to be

distinguished from its unlabeled counterpart by a mass spectrometer.

The primary utility of Acetaminophen-¹³C₂,¹⁵N lies in its role as an internal standard in

quantitative analytical methods, particularly liquid chromatography-tandem mass spectrometry

(LC-MS/MS).[2] By adding a known amount of the labeled standard to a sample, it co-elutes

with the unlabeled analyte and experiences similar variations during sample preparation,

injection, and ionization. This allows for the correction of potential errors, leading to more

accurate and reliable quantification of the target analyte (acetaminophen).[2]
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Chemical and Physical Properties
Property Value Reference

Molecular Formula ¹³C₂C₆H₉¹⁵NO₂ [3]

Molecular Weight 154.14 g/mol [3]

Monoisotopic Mass 154.06707309 Da [3]

CAS Number 360769-21-7 [3]

Synonyms

[¹³C₂,¹⁵N]-Acetaminophen,

Paracetamol-¹³C₂,¹⁵N, N-(4-

hydroxyphenyl)acetamide-

¹³C₂,¹⁵N

[3]

Primary Use in Research: A Tracer for Metabolic
Studies
Beyond its use as an internal standard, Acetaminophen-¹³C₂,¹⁵N serves as a valuable tracer in

metabolic and pharmacokinetic studies.[4] By administering the labeled compound,

researchers can track its absorption, distribution, metabolism, and excretion (ADME) in

biological systems without the need for radioactive isotopes.

A human mass balance study utilizing ¹⁵N¹³C₂-acetaminophen demonstrated its utility in

tracking the fate of the drug. In this study, three healthy male volunteers were administered a

single 650 mg dose of ¹⁵N¹³C₂-acetaminophen. Urine and feces were collected for 72 hours to

determine the extent of excretion.[4]
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Parameter Subject 1 Subject 2 Subject 3

Dose Administered 650 mg 650 mg 650 mg

% ¹³C Recovery in

Urine (72h)
97.4 78.9 95.4

% ¹⁵N Recovery in

Urine (72h)
90.3 77.0 90.6

% ¹³C₂ Recovery in

Feces (one subject)
0.9 - -

% ¹⁵N Recovery in

Feces (one subject)
1.1 - -

Data from a human

mass balance study

using continuous flow-

isotope ratio mass

spectrometry (CF-

IRMS).[4]

Experimental Protocols
Quantification of Acetaminophen in Human Plasma by
LC-MS/MS
This protocol describes a common method for the quantitative analysis of acetaminophen in

human plasma using Acetaminophen-¹³C₂,¹⁵N as an internal standard.

1. Materials and Reagents:

Acetaminophen reference standard

Acetaminophen-¹³C₂,¹⁵N (internal standard)

HPLC-grade methanol

HPLC-grade acetonitrile
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Formic acid

Ultrapure water

Drug-free human plasma

2. Preparation of Solutions:

Stock Solutions (1 mg/mL): Separately weigh and dissolve acetaminophen and

Acetaminophen-¹³C₂,¹⁵N in methanol to a final concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions of

acetaminophen by serial dilution of the stock solution with a 50:50 methanol/water mixture.

Internal Standard Working Solution (100 ng/mL): Dilute the Acetaminophen-¹³C₂,¹⁵N stock

solution with a 50:50 methanol/water mixture.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, standard, or quality control sample in a microcentrifuge tube,

add 300 µL of the internal standard working solution in acetonitrile.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:
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Parameter Condition

LC System Agilent 1200 Series or equivalent

Column C18, 50 x 2.1 mm, 3.5 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Gradient

Start at 5% B, increase to 95% B over 3 min,

hold for 1 min, return to 5% B and re-equilibrate

for 2 min.

Injection Volume 10 µL

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions
Acetaminophen: m/z 152.1 → 110.1

Acetaminophen-¹³C₂,¹⁵N: m/z 155.1 → 111.1

Collision Energy
Optimized for specific instrument (typically 15-

25 eV)

These conditions are a general guideline and

may require optimization for specific

instrumentation and applications.[3][5][6]

Synthesis of Acetaminophen-¹³C₂,¹⁵N
While typically sourced from commercial suppliers specializing in stable isotope-labeled

compounds, the synthesis of Acetaminophen-¹³C₂,¹⁵N would conceptually follow the general

synthesis of acetaminophen, which involves the acetylation of p-aminophenol.[7] The

isotopically labeled starting materials, such as ¹³C₂-acetic anhydride and ¹⁵N-p-aminophenol,

would be required.

Visualizing Workflows and Pathways
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Experimental Workflow for Acetaminophen
Quantification

Sample Preparation

Analysis

Data Processing

Plasma Sample

Add Acetaminophen-¹³C₂,¹⁵N (IS)

Protein Precipitation (Acetonitrile)

Centrifugation

Collect Supernatant

LC-MS/MS Analysis

Data Acquisition (MRM)

Peak Integration

Calculate Peak Area Ratio (Analyte/IS)

Quantification using Calibration Curve
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Click to download full resolution via product page

Caption: Workflow for acetaminophen quantification using an internal standard.

Major Metabolic Pathways of Acetaminophen

Phase II Metabolism (Major Pathways)

Phase I Metabolism (Minor Pathway)

Detoxification

Acetaminophen (APAP)

Glucuronidation (UGT)Sulfation (SULT)

Oxidation (CYP450)

APAP-Glucuronide (50-70%)APAP-Sulfate (20-30%)

Renal Excretion

NAPQI (Toxic Metabolite)

Glutathione (GSH) Conjugation

Mercapturic Acid

Click to download full resolution via product page

Caption: Major metabolic pathways of acetaminophen.[8][9][10]

Conclusion
Acetaminophen-¹³C₂,¹⁵N is an indispensable tool for researchers in drug metabolism,

pharmacokinetics, and clinical chemistry. Its use as an internal standard ensures the accuracy
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and reliability of quantitative analyses, while its application as a metabolic tracer provides

valuable insights into the disposition of acetaminophen in biological systems. The

methodologies and pathways described in this guide offer a foundational understanding for

professionals in drug development and related scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. e-b-f.eu [e-b-f.eu]

2. benchchem.com [benchchem.com]

3. researchgate.net [researchgate.net]

4. Performance of human mass balance studies with stable isotope-labeled drug and
continuous flow-isotope ratio mass spectrometry: a progress report - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Comparison of the quantification of acetaminophen in plasma, cerebrospinal fluid and
dried blood spots using high-performance liquid chromatography-tandem mass spectrometry
- PMC [pmc.ncbi.nlm.nih.gov]

6. longdom.org [longdom.org]

7. uwaterloo.ca [uwaterloo.ca]

8. METABOLISM AND DISPOSITION OF ACETAMINOPHEN: RECENT ADVANCES IN
RELATION TO HEPATOTOXICITY AND DIAGNOSIS - PMC [pmc.ncbi.nlm.nih.gov]

9. ClinPGx [clinpgx.org]

10. Acetaminophen – metabolism [sites.duke.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to Acetaminophen-¹³C₂,¹⁵N
in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565009#what-is-acetaminophen-13c2-15n-and-its-
primary-use-in-research]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15565009?utm_src=pdf-custom-synthesis
https://www.e-b-f.eu/wp-content/uploads/2018/06/fw201106-P14-NicovandeMerbel.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Quantification_of_Acetaminophen_using_Acetaminophen_ring_d4_as_an_Internal_Standard.pdf
https://www.researchgate.net/publication/228508915_Development_of_an_Isotope-Dilution_Liquid_ChromatographyMass_Spectrometric_Method_for_the_Accurate_Determination_of_Acetaminophen_in_Tablets
https://pubmed.ncbi.nlm.nih.gov/9590457/
https://pubmed.ncbi.nlm.nih.gov/9590457/
https://pubmed.ncbi.nlm.nih.gov/9590457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3991461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3991461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3991461/
https://www.longdom.org/open-access/a-rapid-lcmsms-method-for-quantification-of-acetaminophen-in-human-whole-blood-56358.html
https://uwaterloo.ca/racicot-organic-chemistry-lab/sites/default/files/uploads/documents/chemlabdays_tylenol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3709007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3709007/
https://www.clinpgx.org/pathway/PA165986279
https://sites.duke.edu/metabolism/acetaminophen/
https://www.benchchem.com/product/b15565009#what-is-acetaminophen-13c2-15n-and-its-primary-use-in-research
https://www.benchchem.com/product/b15565009#what-is-acetaminophen-13c2-15n-and-its-primary-use-in-research
https://www.benchchem.com/product/b15565009#what-is-acetaminophen-13c2-15n-and-its-primary-use-in-research
https://www.benchchem.com/product/b15565009#what-is-acetaminophen-13c2-15n-and-its-primary-use-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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